Cas no 2387319-41-5 (tert-butyl N-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylcarbamate)

• Product Name: tert-butyl N-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylcarbamate
• CAS No: 2387319-41-5
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 5656926
• PubChem ID: 165869792
• Update Time: 2025-11-01

tert-butyl N-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27193445
• tert-butyl N-[4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]carbamate
• 2387319-41-5
• rac-tert-butyl N-[(3R,4S)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]carbamate, trans
• tert-butyl N-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylcarbamate

• Inchi： 1S/C13H22N4O2/c1-13(2,3)19-12(18)16-10-6-14-5-9(10)11-7-15-8-17(11)4/h7-10,14H,5-6H2,1-4H3,(H,16,18)
• InChI Key： WLDUJALIEIAAFY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CNCC1C1=CN=CN1C)=O

Computed Properties

• Exact Mass: 266.17427596g/mol
• Monoisotopic Mass: 266.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68.2Ų

Additional information on tert-butyl N-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylcarbamate

Research Brief on tert-butyl N-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylcarbamate (CAS: 2387319-41-5)

The compound tert-butyl N-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylcarbamate (CAS: 2387319-41-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylcarbamate as a key intermediate in the synthesis of novel heterocyclic compounds. The presence of both imidazole and pyrrolidine moieties in its structure makes it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, which are being explored for their efficacy in treating various cancers and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor in the development of selective JAK3 inhibitors. The study demonstrated that derivatives of tert-butyl N-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylcarbamate exhibited promising inhibitory activity against JAK3 with minimal off-target effects, suggesting its potential as a scaffold for designing next-generation immunomodulatory drugs.

Another significant application of this compound was reported in the field of central nervous system (CNS) drug discovery. Research conducted at several pharmaceutical companies has shown that modifications of the pyrrolidine ring in tert-butyl N-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylcarbamate can lead to compounds with improved blood-brain barrier penetration. These findings open new avenues for developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic routes to tert-butyl N-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylcarbamate have also been optimized in recent years. A 2022 publication in Organic Process Research & Development described a scalable, cost-effective synthesis method that achieves high yields (85-90%) while maintaining excellent purity (>99%). This advancement is particularly important for facilitating larger-scale production and further pharmacological evaluation of derivatives based on this core structure.

From a safety and toxicological perspective, preliminary studies indicate that tert-butyl N-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylcarbamate exhibits favorable pharmacokinetic properties with good metabolic stability and low cytotoxicity. These characteristics make it an attractive starting point for medicinal chemistry programs, though more comprehensive toxicological evaluations are still needed.

Looking forward, researchers are particularly excited about the potential of this compound in targeted protein degradation strategies. Its structural features make it amenable to modification into proteolysis-targeting chimeras (PROTACs), which represent a promising new approach in drug discovery. Several research groups have reported early success in using derivatives of tert-butyl N-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylcarbamate as warheads in PROTAC molecules targeting disease-relevant proteins.

In conclusion, tert-butyl N-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylcarbamate (CAS: 2387319-41-5) has emerged as a valuable chemical entity with diverse applications in medicinal chemistry. Its versatility as a synthetic intermediate, combined with its promising biological activity profile, positions it as an important compound for future drug discovery efforts. Continued research into its derivatives and applications is expected to yield significant advancements in multiple therapeutic areas.